3-Fluoro-4-pyrrolidin-1-ylbenzene-1,2-diamine

• Molecular Formula: C10H14FN3
• Molecular Weight: 195.24 g/mol
• IUPAC Name: 3-fluoro-4-pyrrolidin-1-ylbenzene-1,2-diamine
• InChI: InChI=1S/C10H14FN3/c11-9-8(14-5-1-2-6-14)4-3-7(12)10(9)13/h3-4H,1-2,5-6,12-13H2
• InChI Key: CBNQALAMSIISHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C(=C(C=C2)N)N)F

Description

3-Fluoro-4-pyrrolidin-1-ylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C10H14FN3 and its molecular weight is 195.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-fluoro-6-nitro-3-pyrrolidin-1-ylaniline (285 mg, 1.26 mmol) in ethanol (20 ml) was added a slurry of Raney nickel (approximately 100 mg) in ethanol. The mixture was stirred under a hydrogen atmosphere (1 atm) at rt overnight. The reaction was purged of hydrogen, flushed with nitrogen and then filtered through a pad of Celite® using ethanol to rinse. The filtrate was concentrated under reduced pressure to afford crude product (43 mg, 17%) which was used without purification. 1H NMR (300 MHz, DMSO-d6) 6.19 (dd, J=8.4, 1.5 Hz, 1H), 5.89 (dd, J=8.4, 8.4 Hz, 1H), 4.30 (s, 2H), 4.20 (s, 2H), 2.94-3.07 (m, 4H), 1.72-1.89 (m, 4H); ES-MS m/z 196.3 (MH)+; HPLC RT (Method B) 1.08 min.